2-(Neopentylthio)phenol
Cat. No. B8410326
M. Wt: 196.31 g/mol
InChI Key: HMKIYWSOUGWGLC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
|
REACTION_SMILES
|
[CH2:9]([C:10]([CH3:11])([CH3:12])[CH3:13])[I:14].[SH:1][c:2]1[c:3]([OH:8])[cH:4][cH:5][cH:6][cH:7]1>>[S:1]([c:2]1[c:3]([OH:8])[cH:4][cH:5][cH:6][cH:7]1)[CH2:9][C:10]([CH3:11])([CH3:12])[CH3:13]
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CC(C)(C)CI
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Oc1ccccc1S
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CC(C)(C)CSc1ccccc1O
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
